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Cat. No.: B14332674
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Executive Technical Summary

Adipic Acid Hemichloride (CAS: 102939-46-8), formally 6-chloro-6-oxohexanoic acid,
represents a critical class of heterobifunctional linkers used to introduce a carboxylic acid
handle via an acyl chloride reactive group.

The Stability Paradox: While theoretically distinct, the free acid hemichloride (

) is thermodynamically unstable. It is prone to intermolecular condensation to form poly(adipic
anhydride) or intramolecular cyclization under thermal stress. Consequently, "Research Grade"
sourcing often bifurcates into two distinct strategies:

» Direct Sourcing: Purchasing the stabilized or custom-synthesized free acid (rare, high cost).

o Functional Equivalents: Using Alkyl Adipoyl Chlorides (Methyl/Ethyl ester chlorides) as stable
precursors, which are deprotected post-coupling.

This guide provides the decision framework, supplier landscape, and validated protocols for
both approaches.
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Critical Decision Matrix: Sourcing vs. Synthesis

Before engaging suppliers, researchers must validate the necessity of the free acid moiety
versus the ester-protected form.

START: Requirement Analysis

Is the Free Acid Group
Required Immediately?

Strict Requirement \Standard Linker Chem

YES: Surface/Direct Coupling NO: Post-Coupling Deprotection OK

Use Stable Precursor:
Methyl Adipoyl Chloride

High Risk: Polymerization/Anhydride Formation

Source: Custom Synthesis Source: Commodity Suppliers
(BenchChem, Protheragen) (Sigma, TCI, Apollo)

Click to download full resolution via product page
Figure 1: Sourcing decision tree based on chemical stability and experimental requirements.

Supplier Landscape & Specifications

The market is divided between "Make-to-Order" suppliers for the free acid and "Stock"
suppliers for the ester equivalents.
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Table 1: Research Grade Supplier Analysis

Primary . Stability
Compound CAS No.[1] Grade . Lead Time
Suppliers Note
High Risk:
Must be
6-chloro-6- BenchChem,
) Custom stored at
oxohexanoic 102939-46-8 Protheragen, 2-4 Weeks
] (>95%) -20°C under
acid Cleanchem
Argon.
Hygroscopic.
Sigma- Stable: Liquid
Methyl Aldrich, at RT.
) Reagent
Adipoyl 35444-44-1 Apollo In Stock Standard
. (97%+) — :
Chloride Scientific, hydrolytic
BLD Pharm precautions.
Thermo Stable:
Ethyl Adipoyl Reagent Scientific, Preferred for
) 1071-71-2 ) In Stock ) N
Chloride (98%) TCI, Simson lipophilic
Pharma applications.

Field Insight: For 90% of drug conjugate workflows (ADCs, PROTACSs), Methyl Adipoy! Chloride

(CAS 35444-44-1) is the preferred starting material. It allows the formation of the amide bond

first, followed by mild ester hydrolysis (LIOH/MeOH) to reveal the acid, avoiding the

polymerization issues of the free acid chloride.

Self-Validating Synthesis Protocol

If the free acid hemichloride is strictly required and commercial sourcing is unviable, it must be

generated in situ or via a controlled "Make" protocol.
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Method: Controlled Desymmetrization of Adipic Acid

Objective: Synthesize Methyl Adipoyl Chloride (stable precursor) or 6-chloro-6-oxohexanoic
acid (transient).

Reagents:
e Monomethyl Adipate (CAS: 627-91-8) - Starting Material

¢ Oxalyl Chloride (2.0 equiv) - Chlorinating Agent (Gentler than SOCIz2)
o DMF (Catalytic, 1-2 drops)

e Dichloromethane (DCM) (Anhydrous)

Step-by-Step Workflow:
o Setup: Flame-dry a 100 mL Schlenk flask. Cool to 0°C under

atmosphere.

o Solvation: Dissolve Monomethyl Adipate (1.0 g, 6.2 mmol) in anhydrous DCM (20 mL).

 Activation: Add catalytic DMF (10 pL). Note: DMF forms the Vilsmeier-Haack reagent
intermediate, essential for rapid conversion.

e Chlorination: Add Oxalyl Chloride (1.06 mL, 12.4 mmol) dropwise over 10 minutes.

o Observation: Vigorous gas evolution (

e Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours.

« Purification (Critical): Remove solvent and excess oxalyl chloride under high vacuum (0.1
mmHg) for 2 hours.
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o Result: Quantitative yield of Methyl Adipoyl Chloride as a pale yellow oil.

o Optional Hydrolysis (To Free Acid):Not Recommended for storage. If needed, react
immediately with the nucleophile of interest.

QC Validation (The "Self-Check"):
» IR Spectroscopy: Look for the shift from Broad OH stretch (2500-3300

) to sharp C=0 stretches:

o Ester C=0: ~1735
o Acyl Chloride C=0: ~1800
(Distinctive high frequency).

o Derivatization Check: Take an aliquot (10 pL), quench with excess Methanol. Analyze via
GC-MS.

o Pass: Single peak of Dimethyl Adipate (MW 174.2).

o Fail: Presence of Monomethyl Adipate (incomplete reaction).

Mechanistic Pathway & Degradation Logic

Understanding the degradation pathway is vital for handling. The free acid hemichloride is
prone to "Head-to-Tail" polymerization.

Self-Condensation .
: ) : Chain Growth Poly(Adipic Anhydride)
(—HC]) Linear Dimer Anhydride (Insoluble Solid)
(Unstable Monomer) : .
Alkyl Adipoyl Chloride
(Stable Analog)

Click to download full resolution via product page

Adipic Acid Hemichloride

Figure 2: The polymerization risk of the free acid chloride vs. the stability of the ester analog.
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Handling & Storage Protocols

To maintain "Research Grade" integrity, follow these storage rules:

o Moisture Exclusion: Store all chloride derivatives in a desiccator or glovebox. Hydrolysis
yields Adipic Acid (solid precipitate), ruining the stoichiometry.

e Temperature:
o Methyl/Ethyl Ester Chlorides: 2-8°C (Refrigerator).
o Free Acid Hemichloride: -20°C (Freezer) strictly.

» Container: Use borosilicate glass with PTFE-lined caps. Do not use metal spatulas
(corrosion risk from trace HCI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. CAS 928-81-4: 6-Oxohexanoic acid | CymitQuimica [cymitquimica.com]

 To cite this document: BenchChem. [Adipic Acid Hemichloride: Technical Sourcing &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14332674/docs#adipic-acid-hemichloride-technical-
sourcing-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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